3,6-Dimethyl-[1,2,4]triazolo[4,3-b]pyridazine

Specification

• CAS No.: 58826-41-8
• Molecular Formula: C7H8N4
• Molecular Weight: 148.17 g/mol
• IUPAC Name: 3,6-dimethyl-[1,2,4]triazolo[4,3-b]pyridazine
• Standard InChI: InChI=1S/C7H8N4/c1-5-3-4-7-9-8-6(2)11(7)10-5/h3-4H,1-2H3
• Standard InChI Key: BYUHLSDMNPSMLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=NN=C2C=C1)C

Introduction

Structural and Physicochemical Properties

Molecular Architecture

3,6-Dimethyl-[1,triazolo[4,3-b]pyridazine features a fused bicyclic system comprising a pyridazine ring and a 1,2,4-triazole moiety. The methyl substituents at positions 3 and 6 enhance the compound’s hydrophobicity and influence its electronic properties. Key structural parameters include:

Property	Value
Molecular Formula	C₇H₈N₄
Molecular Weight	148.17 g/mol
IUPAC Name	3,6-dimethyl-triazolo[4,3-b]pyridazine
SMILES	CC1=NN2C(=NN=C2C=C1)C
LogP	1.43 (estimated)

The compound’s planar structure facilitates π-π stacking interactions, a critical feature for binding to biological targets such as TNKSs.

Spectral and Crystallographic Data

While crystallographic data specific to the dimethyl derivative remains limited, related triazolopyridazines exhibit monoclinic crystal systems with space group P2₁/c. Infrared (IR) and nuclear magnetic resonance (NMR) spectra for analogous compounds reveal characteristic absorptions for C=N (1600–1650 cm⁻¹) and methyl protons (δ 2.4–2.6 ppm in ¹H NMR).

Synthesis and Chemical Modifications

Primary Synthetic Routes

The synthesis of 3,6-dimethyl-[1,triazolo[4,3-b]pyridazine typically begins with functionalized pyridazine precursors. A representative pathway involves:

• Halogenation: 3,6-Dichloro-triazolo[4,3-b]pyridazine (CAS 33050-38-3) serves as a key intermediate.

• Nucleophilic Substitution: Selective displacement of chlorine atoms using methylating agents (e.g., methyl Grignard reagents) under controlled conditions.

• Cyclization: Treatment with formic acid or hydrazine hydrate to form the triazole ring.

Example Procedure:
Baloniak and Katrusiak (1994) reported the synthesis of chlorinated triazolopyridazines via Curtius rearrangement of 3,6-dichloro-4-pyridazine carboxylic acid, followed by hydrazine-mediated cyclization. Methylation of the intermediate using dimethyl sulfate yields the title compound.

Derivatives and Analogues

Structural modifications at positions 6 and 8 have been explored to enhance bioactivity:

Derivative	Biological Activity
6-Methyl-8-amino	TNKS inhibition (IC₅₀ = 12 nM)
6-Morpholinyl-3,8-dimethyl	Predicted CCS: 152.8 Ų

Biological Activities and Mechanisms

Tankyrase Inhibition

3,6-Dimethyl-[1,triazolo[4,3-b]pyridazine derivatives exhibit potent inhibition of tankyrases (TNKS1/2), enzymes involved in Wnt/β-catenin signaling. Compound 12 (4-(2-(6-methyl-[1,2,]triazolo[4,3-b]pyridazin-8-ylamino)ethyl)-phenol) demonstrated an IC₅₀ of 12 nM, acting as an NAD isostere. Crystallographic studies confirm binding to the NAD⁺ pocket via hydrogen bonds with Gly1032 and Ser1068.

Applications in Medicinal Chemistry

Drug Design

The compound’s scaffold is valued for its:

• High ligand efficiency: 0.45 kcal/mol per heavy atom.

• Selectivity: >100-fold selectivity over PARP1 in enzymatic assays.

Pharmacokinetic Profiling

Predicted ADME properties include moderate solubility (LogS = -3.2) and blood-brain barrier permeability (LogBB = -0.5).